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Compound of Interest

Compound Name: Ribitol-3-13C

Cat. No.: B15139481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Ribitol-3-
13C, a stable isotope-labeled compound crucial for metabolic research and drug development.
This document outlines key specifications from various suppliers, details relevant experimental
protocols, and visualizes the metabolic pathway of ribitol.

Commercial Availability and Specifications

Ribitol-3-13C is available from several commercial suppliers specializing in stable isotope-
labeled compounds. While pricing often requires a direct inquiry, key quantitative data for
product selection is summarized below.
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) Product Catalog ] Isotopic ]
Supplier Purity . Price (USD)
Name Number Enrichment

Omicron Data not Data not

Biochemicals, [3-13C]ribitol ALD-034 publicly publicly Inquire

Inc. available available
$90 (1 mg),
$175 (5 mg),
$280 (10

MedChemEx o

Ribitol-3-13C HY-100582S2  99.70%[1][2] >98% mg), $560

press
(25 mg),
$910 (50 mg)
[11[2]

Santa Cruz Data not Data not

) D-Ribitol-3- ] ) )
Biotechnolog 13C sc-221649 publicly publicly Inquire
y, Inc. available available

Note: Purity and isotopic enrichment data for Omicron Biochemicals and Santa Cruz

Biotechnology are not readily available on their websites and may require contacting the
supplier for a certificate of analysis.

Metabolic Pathway of Ribitol

Ribitol, a pentose alcohol, plays a significant role in various metabolic pathways. It is formed by
the reduction of ribose and is a component of riboflavin (vitamin B2) and flavin mononucleotide
(FMN).[3] In mammalian cells, exogenous ribitol can be converted into ribitol-5-phosphate and
subsequently to cytidine diphosphate-ribitol (CDP-ribitol), a key substrate in the glycosylation of
proteins like a-dystroglycan.[4][5] The metabolic conversion of ribitol is crucial for
understanding its therapeutic potential in certain muscular dystrophies.
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A simplified diagram of the intracellular metabolic pathway of exogenously supplied Ribitol-3-
13C.

Experimental Protocols

The following are representative protocols for the analysis of Ribitol-3-13C and its metabolites,

adapted from published research.

Cell Culture and Labeling
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This protocol describes the labeling of mammalian cells with Ribitol-3-13C to trace its
metabolic fate.

Materials:

Mammalian cell line of interest (e.g., myotubes, cancer cell lines)

Appropriate cell culture medium and supplements

Ribitol-3-13C (from a commercial supplier)

Phosphate-buffered saline (PBS)

Cell lysis buffer

Procedure:

Culture cells to the desired confluency under standard conditions.
o Prepare a stock solution of Ribitol-3-13C in a suitable solvent (e.g., sterile water or PBS).

» Replace the culture medium with a fresh medium containing the desired final concentration
of Ribitol-3-13C (e.g., 10 mM).

¢ Incubate the cells for the desired labeling period (e.g., 24-72 hours).

 After incubation, wash the cells twice with ice-cold PBS to remove any remaining
extracellular labeled ribitol.

» Harvest the cells and proceed with metabolite extraction for subsequent analysis.

Metabolite Extraction and LC-MS/MS Analysis

This protocol outlines the extraction of intracellular metabolites and their analysis by Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to detect and quantify Ribitol-3-
13C and its derivatives.

Materials:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15139481?utm_src=pdf-body
https://www.benchchem.com/product/b15139481?utm_src=pdf-body
https://www.benchchem.com/product/b15139481?utm_src=pdf-body
https://www.benchchem.com/product/b15139481?utm_src=pdf-body
https://www.benchchem.com/product/b15139481?utm_src=pdf-body
https://www.benchchem.com/product/b15139481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Labeled cell pellet

¢ Methanol, acetonitrile, and water (LC-MS grade)
« Internal standards (optional)

o Centrifuge

e LC-MS/MS system

Procedure:

e Metabolite Extraction:

o Resuspend the cell pellet in a cold extraction solvent (e.g., 80% methanol).

[e]

Vortex thoroughly and incubate on ice to precipitate proteins.

o

Centrifuge at high speed to pellet cell debris.

[¢]

Collect the supernatant containing the metabolites.

o

Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.
e LC-MS/MS Analysis:

o Reconstitute the dried metabolite extract in a suitable solvent for LC-MS analysis (e.g.,
50% acetonitrile).

o Inject the sample into an LC-MS/MS system equipped with a suitable column (e.g., a
hydrophilic interaction liquid chromatography - HILIC - column).

o Develop a chromatographic method to separate ribitol, ribitol-5-phosphate, and CDP-
ribitol.

o Set up the mass spectrometer to monitor the specific mass-to-charge ratios (m/z) for
Ribitol-3-13C and its expected labeled metabolites. This will involve single ion monitoring
(SIM) or multiple reaction monitoring (MRM) for targeted analysis.
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o Analyze the data to determine the incorporation of the 13C label into the various

Cell Culture

metabolites.
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Experimental Workflow for 13C-Ribitol Tracing
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A flowchart illustrating a typical experimental workflow for tracing the metabolism of Ribitol-3-
13C in cells.

Conclusion

Ribitol-3-13C is a readily available tool for researchers studying metabolic pathways,
particularly those related to glycosylation and the pentose phosphate pathway. The selection of
a supplier should be based on a combination of available purity and isotopic enrichment data,
as well as pricing and specific research needs. The provided protocols offer a starting point for
designing and executing experiments to trace the metabolic fate of this important labeled
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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